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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety data and detailed handling precautions for 1-
Chlorooctadecane (CAS No. 3386-33-2), a long-chain alkyl halide utilized in various synthetic
processes within the pharmaceutical and chemical industries. Adherence to these guidelines is
essential to ensure personnel safety and mitigate environmental risks.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 1-Chlorooctadecane is
fundamental to its safe handling and storage. This non-polar compound is a colorless to pale
yellow liquid or solid, contingent on the ambient temperature.[1][2] It is characterized by its low
water solubility and is soluble in organic solvents.[1][3]
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Property Value Source
Molecular Formula CisH37Cl [3]
Molecular Weight 288.94 g/mol [4]
Appearance CoIorI-ess to pale yellow liquid (2]
or solid

Melting Point 18-24 °C (64.4-75.2 °F) [1]
Boiling Point 348-350 °C (658.4-662 °F) [1]
Density 0.849 - 0.8596 g/mL at 25 °C [5]
Flash Point >110 °C (>230 °F) [5]

Water Solubility

Insoluble

[1]

Solubility

Soluble in organic solvents like

ethanol and hexane

[3]

Hazard Identification and GHS Classification

1-Chlorooctadecane is classified as a hazardous substance. The primary hazards are

associated with skin and eye contact.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

Specific Target Organ Toxicity

Category 3 (Respiratory tract

H335: May cause respiratory

(Single Exposure) irritation) irritation
Hazardous to the Aquatic .

) H413: May cause long lasting
Environment, Long-term Category 4

Hazard

harmful effects to aquatic life
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Data sourced from multiple safety data sheets and chemical databases.[4][6][7][8]

Experimental Protocols for Hazard Assessment

The hazard classifications of 1-Chlorooctadecane are determined through standardized
toxicological studies. While specific experimental reports for this compound are not readily
available in the public domain, the methodologies follow established OECD (Organisation for
Economic Co-operation and Development) guidelines.

Acute Dermal Irritation/Corrosion (Following OECD Guideline 404):

This test is designed to assess the potential of a substance to cause reversible inflammatory
changes to the skin.

o Test Animals: Healthy, young adult albino rabbits are typically used.[9]

o Dosage and Application: A dose of 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is
applied to a small area (approximately 6 cm?) of shaved, intact skin. The site is then covered
with a gauze patch and a semi-occlusive dressing.[2][9]

o Exposure Duration: The exposure period is 4 hours.[9]

o Observation: After the exposure period, the dressing is removed, and the skin is cleansed.
The skin is then observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[10]

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system. The reversibility of the observed effects is also assessed for up to 14 days.[9]

Handling Precautions and Personal Protective
Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling 1-Chlorooctadecane to
prevent exposure.

Engineering Controls
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of vapors.[3]

o Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE selection workflow when handling 1-

Chlorooctadecane.
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Handling 1-Chlorooctadecane

Assess Ventilation

Always Required Always Required

Respiratory Protection:
Required if ventilation is inadequate

or if aerosols are generated.
Use a NIOSH-approved respirator with
an organic vapor cartridge.

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.
Seek medical attention if irritation persists.

Y

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
Seek immediate medical attention.

Exposure to 1-Chlorooctadecane Skin Contact Eye Contact Inhalation Ingestion

A\

Move person to fresh air.
If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.
Seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.
Never give anything by mouth to an unconscious person.
Seek immediate medical attention.
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Spill of 1-Chlorooctadecane

Evacuate unnecessary personnel
and ensure adequate ventilation.

Y

Wear appropriate personal
protective equipment (PPE).

Contain the spill using an inert,
non-combustible absorbent material
(e.g., sand, vermiculite).

Collect the absorbed material into a
suitable, labeled container for disposal.

Clean the spill area thoroughly
with soap and water.

Dispose of the waste in accordance
with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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